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Compound of Interest

Compound Name: Benurestat

cat. No.: B129484

An In-depth Technical Guide to the Urease Inhibitor Benurestat

Introduction

Urease (EC 3.5.1.5) is a nickel-containing enzyme that catalyzes the hydrolysis of urea into
ammonia and carbon dioxide[1]. This enzymatic activity is a critical virulence factor for several
pathogenic bacteria. For instance, in the urinary tract, urease-producing organisms like Proteus
mirabilis can lead to the formation of infection-induced kidney stones (struvite calculi) by
increasing urinary pH[2][3]. In the gut, bacterial urease contributes significantly to systemic
ammonia levels, which can become pathogenic in the context of liver disease, leading to
conditions like hepatic encephalopathy[4][5][6].

Benurestat, also known as 2-(p-chlorobenzamido)acetohydroxamic acid, is a potent, orally
active urease inhibitor that has been investigated for its therapeutic potential in managing these
conditions[2][7][8]. As a hydroxamic acid derivative, its mechanism of action involves targeting
the nickel ions essential for urease catalytic activity[7][9]. This guide provides a comprehensive
technical overview of benurestat, including its chemical properties, mechanism of action,
quantitative inhibitory data, and detailed experimental protocols for its evaluation.

Chemical and Physicochemical Properties

Benurestat is structurally characterized by a chlorinated aromatic ring and a hydroxamic acid
moiety, which is the key pharmacophore responsible for its inhibitory activity[7][9]. It is an
achiral molecule with no stereoisomeric possibilities[7].
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Property Value Reference
4-chloro-N-[2-

IUPAC Name (hydroxyamino)-2- [71[10]
oxoethyllbenzamide
2-(p-

Synonyms Chlorobenzamido)acetohydrox  [10]
amic acid, EU-2826

CAS Number 38274-54-3 [7][10]

Molecular Formula CoH9sCIN20s3 [71[10][11]

Molecular Weight 228.63 g/mol [7][10][11]
C1=CC(=CC=C1C(=O)NCC(=

SMILES [7][10]
O)NO)CI
JFZGBMJPJZDNNT-

InChl Key [71[11]

UHFFFAOYSA-N

Mechanism of Urease Inhibition

Benurestat functions as a competitive inhibitor of urease[7]. The core of its mechanism

involves the hydroxamic acid group, which directly interacts with the two nickel (Ni2*) ions

located in the enzyme's active site[7]. This binding action forms a stable complex with the

enzyme, effectively blocking the substrate (urea) from accessing the catalytic site and

preventing its hydrolysis into ammonia[7][12]. This targeted inhibition of the enzyme's metallic

center is a characteristic feature of hydroxamic acid-based inhibitors[9].
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1. Prepare Reagents
- Benurestat Dilutions (in DMSO)
- Urease Enzyme
- Urea Substrate Buffer

:

2. Plate Setup (96-well) (1. Animal Acclimation)

- Add 5pL Inhibitor/Vehicle (Swiss Webster Mice)
- Add 55puL Urea Buffer
- Add 25puL Urease Solution

2. Induce Liver Injury

Inject Thioacetamide (TAA)

3. Incubation 100 mg/kg IP
37°C for 15-30 min

l 3. Treatment Groups

4. Color Development - Group 1: Benurestat (100 mg/kg, oral)

- Add 50uL Phenol Reagent - Group 2: Vehicle Control (oral)
- Add 50pL Alkali-Hypochlorite Reagent Administer for 3 days
5. Second Incubation 4. Sample Collection
37°C for 30 min Collect Feces and Serum

6. Measurement 5. Ammonia Measurement
Read Absorbance at 636 nm Quantify ammonia levels
in all samples

7. Data Analysis
- Calculate % Inhibition G EWSS
- Determine ECso/ICso via Compare ammonia levels between
Non-linear Regression Benurestat and Vehicle groups

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1294842?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1294842?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7244745/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7244745/
https://pubmed.ncbi.nlm.nih.gov/1089613/
https://pubmed.ncbi.nlm.nih.gov/1089613/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11391341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11391341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11744669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11744669/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9257922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9257922/
https://pubmed.ncbi.nlm.nih.gov/26195208/
https://www.smolecule.com/products/s702978
https://www.medchemexpress.com/benurestat.html
https://www.researchgate.net/figure/Acetohydroxamic-acid-AHA-and-benurestat-inhibit-ammonia-production-by-urease-encoding_fig2_387834305
https://pubchem.ncbi.nlm.nih.gov/compound/Benurestat
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9RA9A22Z0W
https://pubmed.ncbi.nlm.nih.gov/12132990/
https://www.benchchem.com/product/b1294842#benurestat-urease-inhibitor
https://www.benchchem.com/product/b1294842#benurestat-urease-inhibitor
https://www.benchchem.com/product/b1294842#benurestat-urease-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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